methyl 4-(((1-methyl-1H-pyrrol-2-yl)methyl)(thiophen-2-ylmethyl)carbamoyl)benzoate
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Overview
Description
The compound is an organic molecule with several functional groups. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. It also has a thiophene ring, another five-membered aromatic ring but with a sulfur atom. The carbamoyl group (-CONH2) and the benzoate group (C6H5COO-) are also present .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental data, it’s challenging to propose a detailed synthesis route .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the positions of these groups on the rings .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. For example, the pyrrole ring might undergo electrophilic substitution, and the carbamoyl group could participate in condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the exact structure and the positions of the functional groups. Generally, compounds with aromatic rings and polar functional groups might have moderate to high melting and boiling points, and might be soluble in polar solvents .Scientific Research Applications
- Anticancer Potential : Researchers have explored the anticancer properties of this compound due to its structural features. It could serve as a lead compound for developing novel chemotherapeutic agents targeting specific cancer pathways .
- Anti-Inflammatory Activity : The carbamoyl group and aromatic rings in the structure suggest potential anti-inflammatory effects. Investigations into its mechanism of action and efficacy are ongoing .
- Building Block for Pyrrole Derivatives : Methyl 4-(((1-methyl-1H-pyrrol-2-yl)methyl)(thiophen-2-ylmethyl)carbamoyl)benzoate can be used as a versatile building block in the synthesis of pyrrole-based compounds. Its reactivity allows for functionalization and modification .
- Photophysical Properties : The conjugated system in the molecule suggests potential use in optoelectronic devices. Researchers have investigated its fluorescence properties and potential applications in organic light-emitting diodes (OLEDs) and sensors .
- Biochemical Probes : The compound’s unique structure makes it suitable as a biochemical probe for studying cellular processes. Researchers have used it to investigate protein-ligand interactions and enzyme inhibition .
- Natural Product Mimicry : The pyrrole and carbamoyl moieties resemble substructures found in natural products. Researchers have explored its use as a synthetic mimic of natural compounds for biological studies .
- Metabolic Stability : Investigating the metabolism and stability of this compound in biological systems is crucial for drug development. Researchers have studied its metabolic pathways and potential drug-drug interactions .
Medicinal Chemistry and Drug Development
Organic Synthesis and Catalysis
Materials Science and Optoelectronics
Biological Studies
Natural Product Chemistry
Pharmacokinetics and Metabolism Studies
Mechanism of Action
Future Directions
properties
IUPAC Name |
methyl 4-[(1-methylpyrrol-2-yl)methyl-(thiophen-2-ylmethyl)carbamoyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3S/c1-21-11-3-5-17(21)13-22(14-18-6-4-12-26-18)19(23)15-7-9-16(10-8-15)20(24)25-2/h3-12H,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRDLSODEMRFZQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1CN(CC2=CC=CS2)C(=O)C3=CC=C(C=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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